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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754 Get Quote

An In-depth Technical Guide to Trisodium Orthoborate: CAS Number and Safety Data

Substance Identification
Trisodium orthoborate, a sodium salt of orthoboric acid, is an inorganic compound with the

chemical formula Na₃BO₃.[1] It is also referred to as trisodium borate, sodium orthoborate, or

boric acid trisodium salt.[1][2][3] The unique identification for this compound in chemical

databases is provided by its CAS Registry Number.[4]

Identifier Value Reference

CAS Number 14312-40-4 [1][2][3][4][5]

EC Number 238-253-6 [2][4]

Molecular Formula BNa₃O₃ [2][3][5]

Ionic Representation (Na⁺)₃[BO₃]³⁻ [4]

InChI Key
BSVBQGMMJUBVOD-

UHFFFAOYSA-N
[2]

PubChem CID 159383 [1]
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Trisodium orthoborate is a solid crystalline powder at room temperature.[6] The following

table summarizes its key physical and chemical properties.

Property Value Reference

Molecular Weight 127.77851 g/mol [1][2][3][4]

Melting Point 75 °C (167 °F; 348 K) [1]

Boiling Point 320 °C (608 °F; 593 K) [1]

Density 1.73 g/cm³ [1]

Appearance White solid crystalline powder [6]

Solubility Soluble in water [7]

Hazard Identification and GHS Classification
Trisodium orthoborate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary health

concerns are serious eye irritation and potential reproductive toxicity.[8][9]

GHS Classification
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Classification
Hazard
Statement

Signal Word Pictogram Reference

Eye Irritation

(Category 2A)

H319: Causes

serious eye

irritation

Warning [1][8]

Reproductive

Toxicity

(Category 1B)

H360 / H360FD:

May damage

fertility or the

unborn child

Danger [1][8][9]

Hazardous to the

aquatic

environment,

long-term hazard

(Category 3)

H412: Harmful to

aquatic life with

long lasting

effects

- None [1]

GHS Hazard Communication Workflow
The following diagram illustrates the logical workflow for communicating the hazards

associated with trisodium orthoborate according to GHS guidelines.

Hazard Classification

Label Elements

Safety Data Sheet (SDS)

Eye Irritation (2A)
H319

Health Hazard &
Exclamation Mark

Reproductive Toxicity (1B)
H360

Danger

Aquatic Hazard (3)
H412

Precautionary Statements
(P201, P280, P305+P351+P338, P308+P313, P501)
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Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for Trisodium Orthoborate.

Toxicological Information
The primary toxicological concerns for trisodium orthoborate are reproductive toxicity and

eye irritation.[8] Animal studies on chemically related borates have shown effects on fertility and

fetal development at high doses.

Acute Toxicity
Route Species Value Reference

Oral Rat LD50: > 2,500 mg/kg

Health Effects
Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6] Human

studies on borate dusts have shown mild irritation of the eyes, nose, and throat.[10]

Ingestion: May be harmful if swallowed.[6] Swallowing small amounts (e.g., a teaspoon) is

unlikely to cause effects in healthy adults, but larger amounts may lead to gastrointestinal

symptoms like nausea, vomiting, and diarrhea.[11]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[6]

Eye Contact: Causes serious eye irritation.[8]

Reproductive Toxicity: May damage fertility or the unborn child.[8][9] This is a primary

concern and has led to its classification as a substance of very high concern in some

regions.[9]

Experimental Protocols
Acute Oral Toxicity Study (OECD Test Guideline 401)
The LD50 value for oral toxicity in rats was likely determined following a protocol similar to the

OECD Test Guideline 401 (now obsolete but historically used). This guideline outlines a
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standardized procedure for assessing the acute toxicity of a substance when administered

orally.

The workflow for such an experiment is outlined below:

Start

Prepare Substance &
Select Animal Species (Rats)

Administer Single Dose
of Trisodium Orthoborate

Observe Animals for
14 Days

Record Mortality and
Clinical Signs of Toxicity

Gross Necropsy of
All Animals

Statistical Analysis
to Determine LD50

End

Click to download full resolution via product page
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Caption: Experimental Workflow for an Acute Oral Toxicity Study.

Safety and Handling
First-Aid Measures
The following diagram outlines the recommended first-aid procedures in case of exposure to

trisodium orthoborate.

Exposure Route
First-Aid Action

Inhalation Move to fresh air.
Consult a physician if symptoms persist.

Skin Contact Wash with soap and plenty of water.
Consult a physician if irritation persists.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing. Get medical advice.

Ingestion

Rinse mouth with water.
Give two glasses of water to drink.

Seek medical attention.

Click to download full resolution via product page

Caption: First-Aid Procedures for Trisodium Orthoborate Exposure.

Handling and Storage
Handling: Avoid formation of dust and aerosols.[6] Use in a well-ventilated area.[6] Wash

hands thoroughly after handling. Do not eat, drink, or smoke when using this product.[12]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][12] Store

locked up.

Exposure Controls and Personal Protection
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Engineering Controls: Use adequate local or general ventilation to maintain dust

concentrations below recommended occupational exposure limits.[7] Eyewash stations and

safety showers should be available in the immediate work area.[13]

Respiratory Protection: If dust levels are high, use a NIOSH-approved respirator for dust.[7]

Hand Protection: Handle with impervious gloves.[6][13]

Eye Protection: Use safety glasses with side-shields or goggles.[6][13]

Skin and Body Protection: Wear impervious clothing or coveralls to avoid skin contact.[6][7]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[6][12]

Possibility of Hazardous Reactions: Reaction with strong reducing agents (e.g., metal

hydrides, alkali metals) can generate hydrogen gas, which may create an explosive hazard.

[11][12]

Conditions to Avoid: Avoid dust formation and exposure to moisture during storage.[12]

Incompatible Materials: Strong oxidizing agents, strong reducing agents, acids, carbonates,

and hydroxides.[12][14]

Hazardous Decomposition Products: In the event of a fire, may produce borane/boron oxides

and sodium oxides.

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.[6] The

product itself is non-flammable.[7][11]

Special Hazards: Not flammable or combustible.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1143754?utm_src=pdf-custom-synthesis
https://www.dl1.en-us.nina.az/Trisodium_orthoborate.html
https://wap.guidechem.com/encyclopedia/trisodium-orthoborate-dic267721.html
https://www.lookchem.com/CASArticleData_14312-40-4.htm
https://www.benchchem.com/product/b1143754
https://www.alfa-chemistry.com/cas_14312-40-4.htm
https://www.pccarx.com/Documents/msds_pdf/30-1233.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Power-Bor_21_MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/boric-acid_-sodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Borate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Borate
https://www.atsdr.cdc.gov/toxprofiles/tp26-c2.pdf
https://sds.riotinto.com/display/rtm/FileName-511839
https://www.valudor.com/wp-content/uploads/2022/04/Sodium-Borate-21-GHS-en-2019.pdf
https://redox.com/wp-content/sds/3163.pdf
https://labelsds.com/images/user_uploads/Borathor%20SDS.pdf
https://www.benchchem.com/product/b1143754#trisodium-orthoborate-cas-number-and-safety-data
https://www.benchchem.com/product/b1143754#trisodium-orthoborate-cas-number-and-safety-data
https://www.benchchem.com/product/b1143754#trisodium-orthoborate-cas-number-and-safety-data
https://www.benchchem.com/product/b1143754#trisodium-orthoborate-cas-number-and-safety-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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